Cas no 1207018-42-5 (2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methylphenyl)acetamide)

• Product Name: 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methylphenyl)acetamide
• CAS No: 1207018-42-5
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5399157
• Update Time: 2025-05-19

2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 7-(4-Methoxyphenyl)-N-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
• 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C22H19N3O3S/c1-14-3-7-16(8-4-14)24-19(26)11-25-13-23-20-18(12-29-21(20)22(25)27)15-5-9-17(28-2)10-6-15/h3-10,12-13H,11H2,1-2H3,(H,24,26)
• InChI Key： DXILZVORHAKZNH-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(C)C=C2)=O)C(=O)C2SC=C(C3=CC=C(OC)C=C3)C=2N=1

Computed Properties

• Exact Mass: 405.115
• Monoisotopic Mass: 405.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2A^2

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methylphenyl)acetamide

Introduction to Compound with CAS No 1207018-42-5 and Product Name: 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methylphenyl)acetamide

The compound with the CAS number 1207018-42-5 and the product name 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of a thieno[3,2-d]pyrimidine core, combined with aromatic substituents, makes this molecule a promising candidate for further investigation in medicinal chemistry.

Recent research in the area of heterocyclic compounds has highlighted the importance of thieno[3,2-d]pyrimidine scaffolds in the development of novel therapeutic agents. These structures exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of atoms in this compound, particularly the 4-methoxyphenyl and 4-methylphenyl substituents, contributes to its unique chemical and biological profile. This arrangement not only enhances the molecule's solubility and bioavailability but also influences its interactions with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The formation of the thieno[3,2-d]pyrimidine core is a critical step, as it determines the overall biological activity of the molecule. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and cyclization techniques, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising properties in vitro. The thieno[3,2-d]pyrimidine core is known to interact with various enzymes and receptors involved in critical biological pathways. The presence of electron-withdrawing groups like the carbonyl oxygen in the pyrimidine ring enhances its binding affinity to these targets. Additionally, the aromatic rings contribute to hydrophobic interactions, which are essential for effective drug-receptor binding.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The structural features of thieno[3,2-d]pyrimidine have been associated with modulatory effects on neurotransmitter systems. The 4-methoxyphenyl and 4-methylphenyl substituents may influence the compound's ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) drug development. Further research is needed to elucidate its exact mechanism of action and therapeutic potential.

Another area of interest is the compound's potential as an anticancer agent. Cancer research has increasingly focused on targeting specific molecular pathways that drive tumor growth and progression. The unique structure of this compound suggests that it may interfere with key enzymes involved in cell proliferation and survival. Preclinical studies are underway to evaluate its efficacy against various cancer cell lines. The results so far are promising, indicating that this compound may have significant therapeutic value in oncology.

The development of novel pharmaceuticals relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict how a compound will interact with biological targets at the molecular level. For instance, virtual screening methods have been used to identify potential binding sites on enzymes and receptors relevant to neurological disorders. This approach has helped optimize the structure of this compound for improved bioactivity and selectivity.

In conclusion, the compound with CAS number 1207018-42-5 and product name 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methylphenyl)acetamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.